Cas no 2139912-88-0 (2-(1-methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(1-methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid
• CAS No: 2139912-88-0
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 5998557
• PubChem ID: 165958346
• Update Time: 2025-05-20

2-(1-methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid
• EN300-1449950
• 2-[(1-methoxypent-4-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid
• 2139912-88-0

• Inchi： 1S/C10H12N2O3S/c1-3-4-7(5-15-2)11-10-12-8(6-16-10)9(13)14/h1,6-7H,4-5H2,2H3,(H,11,12)(H,13,14)
• InChI Key： KKWQSMISNMNILT-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC(CC#C)COC

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.7Ų

Additional information on 2-(1-methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid

Comprehensive Guide to 2-(1-Methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid (CAS No. 2139912-88-0)

2-(1-Methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid (CAS No. 2139912-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, known for its diverse biological activities and applications in drug discovery. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of thiazole derivatives like this one for their unique properties.

The molecular structure of 2-(1-Methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid features a thiazole ring core, which is substituted with a carboxylic acid group at the 4-position and an amino group at the 2-position. The amino group is further modified with a 1-methoxypent-4-yn-2-yl moiety, introducing both ether and alkyne functionalities. This combination of structural elements makes the compound particularly interesting for medicinal chemistry applications, where such features are often associated with enhanced bioavailability and target specificity.

Recent studies have highlighted the growing importance of thiazole-based compounds in addressing global health challenges. For instance, the search for new antimicrobial agents has intensified due to the rise of antibiotic-resistant pathogens. Compounds like 2-(1-Methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid are being investigated for their potential to overcome resistance mechanisms, making them valuable candidates for drug development pipelines.

In addition to pharmaceutical applications, 2-(1-Methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid has shown promise in agrochemical research. The unique structural features of this compound may contribute to the development of new pesticides or herbicides with improved efficacy and environmental profiles. As the agricultural sector seeks sustainable solutions to enhance crop protection, such innovative molecules are becoming increasingly relevant.

The synthesis of 2-(1-Methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid typically involves multi-step organic reactions, including the formation of the thiazole ring and subsequent functionalization. Researchers are continuously optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the principles of green chemistry. This focus on sustainable synthesis methods is particularly important given the current emphasis on eco-friendly chemical processes in both academic and industrial settings.

From a commercial perspective, the demand for specialized thiazole derivatives like 2-(1-Methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid is expected to grow. Pharmaceutical and agrochemical companies are actively seeking novel building blocks for their R&D programs, driving the market for such compounds. Suppliers offering high-purity samples of CAS No. 2139912-88-0 are well-positioned to meet this demand, particularly those that can provide comprehensive analytical data and regulatory support.

For researchers working with 2-(1-Methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be observed when working with this material. The compound should be stored in a cool, dry environment, protected from light and moisture to ensure long-term stability.

The future outlook for thiazole-based compounds remains promising, with ongoing research exploring their potential in various therapeutic areas. As our understanding of structure-activity relationships improves, derivatives like 2-(1-Methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid may play increasingly important roles in addressing unmet medical needs and agricultural challenges. The compound's unique combination of functional groups offers multiple opportunities for further chemical modification and biological evaluation.

In conclusion, 2-(1-Methoxypent-4-yn-2-yl)amino-1,3-thiazole-4-carboxylic acid (CAS No. 2139912-88-0) represents an interesting and versatile building block in modern chemical research. Its potential applications span from pharmaceutical development to agrochemical innovation, making it a valuable compound for researchers across multiple disciplines. As the scientific community continues to explore the possibilities of thiazole derivatives, this particular molecule is likely to remain an important subject of study and development in the coming years.